Cas no 1798539-08-8 (5-(4-chlorophenyl)-N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}-1,3-oxazole-2-carboxamide)

• Product Name: 5-(4-chlorophenyl)-N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}-1,3-oxazole-2-carboxamide
• CAS No: 1798539-08-8
• MF: C₁₆H₁₃ClN₄O₃S
• MW: 376.817420721054
• CID: 6090479
• PubChem ID: 76145366
• Update Time: 2025-07-28

5-(4-chlorophenyl)-N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}-1,3-oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}-1,3-oxazole-2-carboxamide
• 2-Oxazolecarboxamide, 5-(4-chlorophenyl)-N-[4-[2-(methylamino)-2-oxoethyl]-2-thiazolyl]-
• 5-(4-chlorophenyl)-N-[4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-oxazole-2-carboxamide
• 5-(4-chlorophenyl)-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)oxazole-2-carboxamide
• F2434-1546
• AKOS024648122
• 1798539-08-8
• 5-(4-chlorophenyl)-N-{4-[(methylcarbamoyl)methyl]-1,3-thiazol-2-yl}-1,3-oxazole-2-carboxamide

• Inchi： 1S/C16H13ClN4O3S/c1-18-13(22)6-11-8-25-16(20-11)21-14(23)15-19-7-12(24-15)9-2-4-10(17)5-3-9/h2-5,7-8H,6H2,1H3,(H,18,22)(H,20,21,23)
• InChI Key： ICKHSEFCULBVDP-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2)=CN=C1C(NC1=NC(CC(NC)=O)=CS1)=O

Computed Properties

• Exact Mass: 376.0396892g/mol
• Monoisotopic Mass: 376.0396892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• pka: 4.79±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(4-chlorophenyl)-N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}-1,3-oxazole-2-carboxamide

5-(4-chlorophenyl)-N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}-1,3-oxazole-2-carboxamide: A Comprehensive Overview

The compound 5-(4-chlorophenyl)-N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}-1,3-oxazole-2-carboxamide, also known by its CAS registry number CAS NO 1798539-08-8, is a highly specialized molecule with significant potential in the field of biomedical research. This compound belongs to a class of molecules that combine heterocyclic aromatic systems, making it a subject of interest for drug discovery and development. Its structure incorporates key functional groups, including oxazole, thiazole, and carbamoyl moieties, which contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of such compounds in targeting specific biological pathways. The presence of 4-chlorophenyl group introduces a degree of lipophilicity, which can enhance cellular uptake and bioavailability. Similarly, the methylcarbamoyl substituent plays a crucial role in modulating the compound's pharmacokinetics, potentially influencing its metabolic stability and clearance rates.

One of the most notable features of this compound is its 1,3-oxazole ring system. Oxazoles are known for their ability to act as scaffolds for diverse bioactive molecules, including antibiotics, antifungals, and anticancer agents. The substitution pattern in this molecule—specifically at position 2 with a carboxamide group—suggests a potential for forming hydrogen bonds, which could be critical in drug-receptor interactions.

Research into the biological activity of 5-(4-chlorophenyl)-N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}-1,3-oxazole-2-carboxamide has focused on its potential as a lead compound in the development of therapies for various diseases. Preclinical studies have indicated that this molecule exhibits antiproliferative and anti-inflammatory properties, making it a promising candidate for cancer and inflammatory disease research.

Furthermore, the thiazole moiety in the structure has been associated with anticonvulsant and neuroprotective effects in animal models. This dual functionality—combining central nervous system activity with anti-inflammatory properties—positions this compound as a versatile tool in biomedical research.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to target proteins. For instance, molecular docking studies have revealed that 5-(4-chlorophenyl)-N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}-1,3-oxazole-2-carboxamide has a high affinity for COX-2 (Cyclooxygenase-2) enzyme, suggesting its potential as a selective COX-2 inhibitor. This finding aligns with the broader trend in drug discovery towards targeted therapies with minimal off-target effects.

Additionally, the compound's carboxamide group has been implicated in modulating matrix metalloproteinases (MMPs), enzymes that play a critical role in various pathological processes, including cancer metastasis and cardiovascular diseases. This dual mechanism of action—anti-inflammatory and anti-protease—underscores the therapeutic potential of this molecule.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the synthetic route for this compound. Improved synthesis methods not only enhance the efficiency of drug production but also facilitate large-scale manufacturing, a critical step in translating laboratory findings into clinical applications.

In summary, 5-(4-chlorophenyl)-N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}-1,3-oxazole-2-carboxamide represents a cutting-edge molecule with diverse biological activities and significant potential in the treatment of various diseases. Its unique structural features, combined with its demonstrated efficacy in preclinical models, position it as a valuable asset in the biomedical research community.